Cas no 134855-87-1 (4-(1-Aminoethyl)phenol)

• Product Name: 4-(1-Aminoethyl)phenol
• CAS No: 134855-87-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00143209
• CID: 189206
• PubChem ID: 123594
• Update Time: 2025-06-10

4-(1-Aminoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)phenol
• 1-(p-Hydroxyphenyl)ethylamine
• Phenol,4-(1-aminoethyl)-
• 4-(1-aminoethyl)phenol(SALTDATA: HCl)
• 4-Hydroxy-Alpha-methylbenzylamine
• p-aminoethyl-phenol
• 1-(4-Hydroxyphenyl)ethylamine
• CDQPLIAKRDYOCB-UHFFFAOYSA-N
• SB75497
• 1-(4-hydroxyphenyl)-ethylamine
• C-01529
• ST085510
• DTXSID10928781
• CHEBI:581
• LS-103896
• EN300-24388
• AS-40265
• C03473
• 1-(p-hydroxyphenyl)ethylamine, AldrichCPR
• 4-(1-Aminoethyl)-phenol
• STL069431
• p-Oxyphenylathylamin
• 134855-87-1
• FT-0773564
• Q27105312
• Phenol, 4-(1-aminoethyl)-
• SB75442
• FT-0616465
• FT-0602205
• AKOS000264389
• SCHEMBL633374
• 4-(1-amino-ethyl)-phenol
• AB01320961-02
• 1-(4-hydroxyphenyl)ethanamine
• 4-(aminoethyl)phenol
• CS-0274946
• AKOS016051753
• NCGC00325937-01
• 1-amino-1-(4-hydroxyphenyl)ethane
• MFCD00143209
• FT-0654808
• DB-063046
• DB-080851

• MDL： MFCD00143209
• Inchi： 1S/C8H11NO/c1-6(9)7-2-4-8(10)5-3-7/h2-6,10H,9H2,1H3
• InChI Key： CDQPLIAKRDYOCB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.8

Experimental Properties

• Density: 1.096
• Boiling Point: 252 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.572
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 46.25000
• LogP: 2.11220

4-(1-Aminoethyl)phenol Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• RTECS：SJ5950150
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(1-Aminoethyl)phenol

Comprehensive Overview of 4-(1-Aminoethyl)phenol (CAS No. 134855-87-1)

4-(1-Aminoethyl)phenol, also known by its CAS number 134855-87-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenolic ring substituted with an aminoethyl group. The combination of the phenolic hydroxyl group and the amino group endows this compound with a range of chemical properties that make it valuable for both academic research and industrial applications.

The molecular formula of 4-(1-Aminoethyl)phenol is C₈H₁₁NO₂, and its molecular weight is approximately 153.17 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in water and many organic solvents, such as ethanol and methanol. This solubility profile makes it easy to handle and use in various experimental setups.

In the realm of pharmaceutical research, 4-(1-Aminoethyl)phenol has garnered attention due to its potential as a lead compound for the development of new drugs. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4-(1-Aminoethyl)phenol exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that these derivatives could be promising candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 4-(1-Aminoethyl)phenol has also been investigated for its role in chemical synthesis. Its reactive functional groups make it an excellent starting material for the synthesis of more complex molecules. For example, researchers at the University of California, Berkeley, have utilized 4-(1-Aminoethyl)phenol as a key intermediate in the synthesis of novel polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems and advanced materials.

In materials science, the unique properties of 4-(1-Aminoethyl)phenol have led to its use in the development of functional materials. A study published in the Journal of Materials Chemistry A in 2023 demonstrated that incorporating 4-(1-Aminoethyl)phenol into polymer matrices can enhance their mechanical strength and thermal stability. This makes these materials suitable for use in high-performance applications, such as aerospace components and electronic devices.

The safety profile of 4-(1-Aminoethyl)phenol is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the laboratory environment.

In conclusion, 4-(1-Aminoethyl)phenol (CAS No. 134855-87-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.